Cas no 954238-96-1 ((2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: (2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 954238-96-1
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 1985473
• PubChem ID: 83506397
• Update Time: 2025-06-08

(2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• SB40238
• tert-Butyl (2-amino-4-ethoxyphenyl)carbamate
• tert-Butyl(2-amino-4-ethoxyphenyl)carbamate
• DB-257502
• 954238-96-1

• Inchi： 1S/C13H20N2O3/c1-5-17-9-6-7-11(10(14)8-9)15-12(16)18-13(2,3)4/h6-8H,5,14H2,1-4H3,(H,15,16)
• InChI Key： HRHYTRFULIDEJY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1N)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER

Introduction to (2-AMINO-4-ETHOXY-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 954238-96-1)

(2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) is a specialized organic compound with the CAS number 954238-96-1. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of both amino and ethoxy functional groups, along with the tert-butyl ester moiety, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The compound's structure is characterized by a benzene ring substituted with an amino group at the 2-position and an ethoxy group at the 4-position. The carboxylic acid functionality is esterified with a tert-butyl group, which enhances its stability and solubility in various organic solvents. This structural arrangement not only contributes to its chemical reactivity but also opens up possibilities for its use in diverse chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an amino group and an ethoxy group on a phenyl ring has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that derivatives of this class of compounds can interact with specific enzymes and receptors, leading to modulatory effects on cellular pathways.

One of the most compelling aspects of (2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) is its potential as a building block in medicinal chemistry. The tert-butyl ester group can be readily hydrolyzed under mild acidic or basic conditions, allowing for the introduction of other functional groups or the liberation of the carboxylic acid moiety. This reactivity makes it an invaluable intermediate in the synthesis of more complex pharmacophores.

Recent research has highlighted the importance of such intermediates in the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this class exhibit significant inhibitory activity against certain kinases involved in cancer progression. The ability to modify the structure of (2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) allowed researchers to fine-tune its pharmacological profile, leading to more potent and selective inhibitors.

The synthesis of (2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) involves several well-established organic reactions, including nucleophilic aromatic substitution and esterification. These reactions are typically performed under controlled conditions to ensure high yield and purity. The use of modern catalytic methods has further improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new types of polymers and coatings. For instance, researchers have explored its use in creating cross-linked polymers that exhibit enhanced mechanical strength and thermal stability. These properties are particularly valuable in industries where durability and performance are critical.

The safety profile of (2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) is another important consideration. While preliminary studies suggest that it is relatively non-toxic at moderate concentrations, further research is needed to fully understand its potential hazards. As with any chemical compound, proper handling procedures should be followed to minimize exposure risks.

In conclusion, (2-AMINO-4-ETHOXY-PHENYL-CARBAMIC ACID TERT-BUTYL ESTER) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists, while its potential biological activities open up new avenues for drug discovery. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in scientific innovation.